Cas no 301312-56-1 ((2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one)
(2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one
- (E)-1-(thiophen-2-yl)-3-(5-(p-tolyl)furan-2-yl)prop-2-en-1-one
- 1-Thiophen-2-yl-3-(5-p-tolyl-furan-2-yl)-propenone
- 2-Propen-1-one, 3-[5-(4-methylphenyl)-2-furanyl]-1-(2-thienyl)-
- (2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one
- (E)-3-[5-(4-methylphenyl)furan-2-yl]-1-thiophen-2-ylprop-2-en-1-one
- 301312-56-1
- AKOS002185927
- F0344-1773
-
- Inchi: 1S/C18H14O2S/c1-13-4-6-14(7-5-13)17-11-9-15(20-17)8-10-16(19)18-3-2-12-21-18/h2-12H,1H3
- InChI Key: GXDWBOZEIHUHPT-UHFFFAOYSA-N
- SMILES: C(C1SC=CC=1)(=O)C=CC1=CC=C(C2=CC=C(C)C=C2)O1
Computed Properties
- Exact Mass: 294.07145086g/mol
- Monoisotopic Mass: 294.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 58.4Ų
(2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0344-1773-2μmol |
(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one |
301312-56-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0344-1773-5μmol |
(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one |
301312-56-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0344-1773-10μmol |
(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one |
301312-56-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0344-1773-20μmol |
(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one |
301312-56-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0344-1773-1mg |
(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one |
301312-56-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0344-1773-2mg |
(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one |
301312-56-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0344-1773-3mg |
(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one |
301312-56-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0344-1773-4mg |
(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one |
301312-56-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0344-1773-5mg |
(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one |
301312-56-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0344-1773-10mg |
(2E)-3-[5-(4-methylphenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one |
301312-56-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on (2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one
Introduction to (2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one (CAS No. 301312-56-1)
(2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one (CAS No. 301312-56-1) is a heterocyclic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as E-thiophene-furan for brevity, is characterized by its conjugated double bonds and the presence of both furan and thiophene rings, which contribute to its diverse chemical and biological properties.
The molecular formula of (2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one is C17H14O2S, with a molecular weight of approximately 290.36 g/mol. The compound's structure consists of a central propenone moiety flanked by a 4-methylphenyl-substituted furan ring and a thiophene ring. This arrangement provides a rigid, planar structure that is conducive to various types of interactions with biological targets.
Recent studies have highlighted the potential of (2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one in the development of novel therapeutic agents. One notable area of research is its anti-inflammatory properties. A study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, (2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one has shown potential as an antioxidant. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively scavenges free radicals and reduces oxidative stress in cellular models. This property could be particularly beneficial in preventing or mitigating oxidative damage associated with various diseases, including neurodegenerative disorders and cardiovascular diseases.
The pharmacokinetic profile of (2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-one has also been extensively studied. A study published in *Pharmaceutical Research* reported that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a moderate half-life and low clearance rate. These characteristics make it suitable for further development as an oral medication.
Furthermore, (2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-y l)prop - 2 - en - 1 - one has been evaluated for its cytotoxic effects on cancer cells. In vitro studies have shown that this compound selectively inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.
The structural versatility of (2E)-3 - 5 - (4 - methylphen yl )furan - 2 - yl ) - 1 - (th i o phen e - 2 - yl )pro p - 2 - ene - 1 - one also makes it an attractive scaffold for medicinal chemistry efforts aimed at optimizing its biological activity. Researchers have explored various structural modifications, such as altering the substituents on the furan and thiophene rings or introducing additional functional groups, to enhance its potency and selectivity.
In conclusion, (2E)-3 - 5 -(4-methylphen yl )furan - 2 - yl ) - 1 -(th i o phen e - 2 - yl )pro p - 2 - ene - 1 - one (CAS No. 301312 -56 - 1) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an important candidate for further investigation and development as a therapeutic agent.
301312-56-1 ((2E)-3-5-(4-methylphenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)